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Compound of Interest

Compound Name: Z-Asp-OMe

Cat. No.: B554428 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and disposal plans for researchers, scientists, and drug development

professionals handling Z-Asp-OMe (CAS Number: 4668-42-2). The following procedures are

designed to ensure safe laboratory practices and mitigate risks associated with this compound.

Chemical Identifier and Hazard Information:

Identifier Value

Chemical Name N-Cbz-L-aspartic acid α-methyl ester

Synonyms Z-Asp-OMe, Z-L-Aspartic acid 1-methyl ester

Molecular Formula C13H15NO6

Molecular Weight 281.26 g/mol [1]

Appearance White to off-white crystalline solid/powder[2]

Hazard Classification and Statements:
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Classification Hazard Statement Description

Acute Toxicity, Oral (Category

4)
H302 Harmful if swallowed[1][2]

Acute Toxicity, Inhalation

(Category 4)
H332 Harmful if inhaled

Serious Eye Damage

(Category 1)
H318 Causes serious eye damage

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Z-Asp-OMe to

minimize exposure.

Protection Type Specific Recommendations Rationale

Respiratory Protection
NIOSH-approved N95 dust

mask or higher

To prevent inhalation of the

powder, which is harmful

Eye Protection
Chemical safety goggles or a

face shield

To protect against splashes

and dust that can cause

serious eye damage

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact and

irritation

Body Protection
Laboratory coat, closed-toe

shoes

To protect skin and clothing

from contamination

Emergency First Aid Procedures
Immediate response is critical in the event of an exposure.
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Exposure Type First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and plenty of water. If

irritation persists, seek medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.

Operational and Disposal Plans
Handling and Storage:

Handle Z-Asp-OMe in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation exposure.

Avoid generating dust.

Store in a tightly sealed container in a cool, dry place away from incompatible materials such

as strong acids, bases, and oxidizing agents. Recommended storage temperatures are

between 2-8°C.

Spill Management:

In the event of a spill, follow the workflow outlined below. Ensure you are wearing the

appropriate PPE before cleaning up any spill.
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Z-Asp-OMe Spill Response Workflow

Spill Occurs

Evacuate Immediate Area & Alert Others

Assess Spill Size & Hazard

Major Spill?

Contact EH&S Immediately
Do Not Attempt to Clean Up

Yes

Proceed with Caution

No

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Contain Spill with Absorbent Material

Carefully Scoop or Wipe Up Material

Decontaminate Spill Area

Dispose of Waste in a Sealed, Labeled Container

Spill Cleaned & Area Safe

Click to download full resolution via product page

Caption: Workflow for managing a Z-Asp-OMe spill.
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Waste Disposal:

Dispose of Z-Asp-OMe and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.

Waste should be collected in a designated, labeled, and sealed container.

Do not dispose of down the drain or with general laboratory trash.

By adhering to these guidelines, you can significantly minimize the risks associated with

handling Z-Asp-OMe and maintain a safe laboratory environment. Always consult your

institution's specific safety protocols and the Safety Data Sheet (SDS) for the most

comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Z-Asp-OMe | C13H15NO6 | CID 7021783 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Page loading... [guidechem.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling Z-
Asp-OMe]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554428#personal-protective-equipment-for-handling-
z-asp-ome]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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